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Compound of Interest

Compound Name: Baohuoside V

Cat. No.: B149983

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide delves into the chemical structure and properties of Baohuoside V, a
flavonoid glycoside isolated from plants of the Epimedium genus. While this document aims to
be a comprehensive resource, it is important to note that publicly available research on
Baohuoside V is limited. In contrast, its close relative, Baohuoside I, has been the subject of
extensive investigation. Therefore, to provide a complete and actionable technical resource,
this guide will first present the known details of Baohuoside V and then offer a comprehensive
overview of the well-documented chemical properties, biological activities, and experimental
protocols associated with Baohuoside | as a valuable comparative analogue.

Baohuoside V: Chemical Identity and Properties

Baohuoside V is a naturally occurring flavonoid glycoside that has been isolated from
Epimedium davidii and Epimedium brevicornu Maxim[1][2]. Its complex structure is
characterized by a flavonoid aglycone core linked to multiple sugar moieties.

Chemical Structure

The chemical structure of Baohuoside V is defined by its unique glycosidic linkages.

Table 1: Chemical Identification of Baohuoside V
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Identifier Value Source

3-[(2S,3R,4R,5R,6S)-4,5-
dihydroxy-6-methyl-3-
[(2S,3R,4R,5R,6S)-3,4,5-
trihydroxy-6-methyloxan-2-
ylJoxyoxan-2-ylJoxy-5-hydroxy-
IUPAC Name 2-(4-hydroxyphenyl)-8-(3- [3]
methylbut-2-enyl)-7-
[(2S,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-
(hydroxymethyl)oxan-2-

ylJoxychromen-4-one

Diphylloside B, 3-[[6-Deoxy-2-
O-(6-deoxy-alpha-L-
mannopyranosyl)-alpha-L-
mannopyranosyl]oxy]-7-(beta-
Synonyms D-glucopyranosyloxy)-5- [3]
hydroxy-2-(4-
hydroxyphenyl)-8-(3-methyl-2-
buten-1-yl)-4H-1-benzopyran-
4-one

CAS Number 118544-18-6 [1]

Physicochemical Properties

Quantitative data on the physicochemical properties of Baohuoside V are not extensively
reported in the available literature. The table below summarizes the fundamental properties
derived from chemical databases.

Table 2: Physicochemical Properties of Baohuoside V
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Property Value Source
Molecular Formula C38H48019

Molecular Weight 808.78 g/mol

Appearance Yellow powder

Purity >98%

Due to the limited experimental data, further characterization of properties such as solubility,
melting point, and spectral data for Baohuoside V is required.

Biological Activity and Signaling Pathways of
Baohuoside V

As of the latest literature review, specific studies detailing the biological activity, mechanism of
action, and associated signaling pathways of Baohuoside V are not available. This represents
a significant knowledge gap and an opportunity for future research in the field of natural
product pharmacology.

Baohuoside I: A Well-Characterized Analogue for
Comparative Study

In contrast to Baohuoside V, Baohuoside | (also known as Icariside Il) is a well-studied
flavonoid from Epimedium with a wealth of available data on its biological effects and
mechanisms of action. It is presented here as a comprehensive case study for researchers
interested in the pharmacological potential of this class of compounds.

Baohuoside I: Chemical Identity and Properties

Table 3: Chemical Identification of Baohuoside |
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Identifier Value Source

3-[(6-deoxy-a-L-
mannopyranosyl)oxy]-5,7-
dihydroxy-2-(4-

IUPAC Name
methoxyphenyl)-8-(3-methyl-2-
buten-1-yl)-4H-1-benzopyran-
4-one

Synonyms Icariside II, Icariin Il

CAS Number 113558-15-9

Table 4: Physicochemical Properties of Baohuoside |

Property Value Source
Molecular Formula C27H30010

Molecular Weight 514.527 g/mol

Appearance Yellow needle-shaped crystals

Soluble in methanol, DMF (10
mg/ml), DMSO (10 mg/ml),

Solubility
Ethanol (0.5 mg/ml), PBS (pH
7.2, 0.1 mg/ml)

Purity 95%~99%

Biological Activities and Therapeutic Potential of
Baohuoside |

Baohuoside | has demonstrated a wide range of biological activities, with significant potential in
oncology and immunology.

Table 5: Reported Biological Activities of Baohuoside |
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Activity Description Source

Exhibits cytotoxic effects
against various cancer cell
lines, including non-small cell
Anti-cancer lung cancer, esophageal
carcinoma, and multiple
myeloma. Induces apoptosis

and inhibits cell proliferation.

o Demonstrates anti-
Anti-inflammatory ) i
inflammatory properties.

Acts as an immunosuppressive
Immunosuppressive agent, selectively suppressing

B-cell responses.

) ) Shows potential in treating
Anti-osteoporosis _
osteoporosis.

Signaling Pathways Modulated by Baohuoside |

Baohuoside | exerts its biological effects by modulating several key signaling pathways.

o ROS/MAPK Pathway: In human non-small cell lung cancer cells, Baohuoside | induces
apoptosis through a reactive oxygen species (ROS)-mediated mitochondrial pathway that
involves the activation of JINK and p38 MAPK.

o Wnt/(-catenin Pathway: It can inhibit the proliferation of esophageal carcinoma cells by
down-regulating the expression of 3-catenin, Cyclin D1, and Survivin, key components of the
Wnt/(3-catenin signaling pathway.

« mTOR Signaling Pathway: Baohuoside | has been shown to inhibit glioma cell growth by
inducing apoptosis through the mTOR signaling pathway.

» PPARY/VEGF Signaling Pathway: In multiple myeloma, Baohuoside | inhibits tumor
angiogenesis by modulating the peroxisome proliferator—activated receptor y
(PPARYy)/vascular endothelial growth factor (VEGF) signaling pathway.
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The following diagrams illustrate the key signaling pathways affected by Baohuoside I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Baohuoside V: A Technical Overview of a Lesser-Known
Flavonoid Glycoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149983#baohuoside-v-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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